Cas no 1337604-04-2 (N,N-diethyl-4-(morpholin-3-yl)aniline)

N,N-diethyl-4-(morpholin-3-yl)aniline is a specialized aromatic amine compound featuring both diethylamino and morpholine substituents. Its unique structure makes it valuable as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of the morpholine ring enhances solubility and reactivity, while the diethylamino group contributes to electron-donating properties, facilitating further derivatization. This compound is well-suited for applications requiring tailored electronic or steric effects, such as ligand design or dye synthesis. High purity grades are available to ensure consistent performance in sensitive reactions. Proper handling under inert conditions is recommended due to potential sensitivity to oxidation.
N,N-diethyl-4-(morpholin-3-yl)aniline structure
1337604-04-2 structure
Product name:N,N-diethyl-4-(morpholin-3-yl)aniline
CAS No:1337604-04-2
MF:C14H22N2O
MW:234.337283611298
CID:6291989
PubChem ID:82620479

N,N-diethyl-4-(morpholin-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • N,N-diethyl-4-(morpholin-3-yl)aniline
    • 1337604-04-2
    • EN300-1767745
    • Inchi: 1S/C14H22N2O/c1-3-16(4-2)13-7-5-12(6-8-13)14-11-17-10-9-15-14/h5-8,14-15H,3-4,9-11H2,1-2H3
    • InChI Key: LWZXRKURSYKMFR-UHFFFAOYSA-N
    • SMILES: O1CCNC(C2C=CC(=CC=2)N(CC)CC)C1

Computed Properties

  • Exact Mass: 234.173213330g/mol
  • Monoisotopic Mass: 234.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 24.5Ų

N,N-diethyl-4-(morpholin-3-yl)aniline Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1767745-0.05g
N,N-diethyl-4-(morpholin-3-yl)aniline
1337604-04-2
0.05g
$1152.0 2023-09-20
Enamine
EN300-1767745-10.0g
N,N-diethyl-4-(morpholin-3-yl)aniline
1337604-04-2
10g
$5897.0 2023-06-03
Enamine
EN300-1767745-5g
N,N-diethyl-4-(morpholin-3-yl)aniline
1337604-04-2
5g
$3977.0 2023-09-20
Enamine
EN300-1767745-0.5g
N,N-diethyl-4-(morpholin-3-yl)aniline
1337604-04-2
0.5g
$1316.0 2023-09-20
Enamine
EN300-1767745-0.25g
N,N-diethyl-4-(morpholin-3-yl)aniline
1337604-04-2
0.25g
$1262.0 2023-09-20
Enamine
EN300-1767745-1g
N,N-diethyl-4-(morpholin-3-yl)aniline
1337604-04-2
1g
$1371.0 2023-09-20
Enamine
EN300-1767745-10g
N,N-diethyl-4-(morpholin-3-yl)aniline
1337604-04-2
10g
$5897.0 2023-09-20
Enamine
EN300-1767745-1.0g
N,N-diethyl-4-(morpholin-3-yl)aniline
1337604-04-2
1g
$1371.0 2023-06-03
Enamine
EN300-1767745-0.1g
N,N-diethyl-4-(morpholin-3-yl)aniline
1337604-04-2
0.1g
$1207.0 2023-09-20
Enamine
EN300-1767745-5.0g
N,N-diethyl-4-(morpholin-3-yl)aniline
1337604-04-2
5g
$3977.0 2023-06-03

Additional information on N,N-diethyl-4-(morpholin-3-yl)aniline

Comprehensive Overview of N,N-diethyl-4-(morpholin-3-yl)aniline (CAS No. 1337604-04-2)

N,N-diethyl-4-(morpholin-3-yl)aniline (CAS No. 1337604-04-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. The compound features a morpholine ring and a diethylaniline moiety, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules.

One of the key reasons for the growing interest in N,N-diethyl-4-(morpholin-3-yl)aniline is its role in the synthesis of small-molecule therapeutics. With the rise of personalized medicine and targeted therapies, compounds like this are being investigated for their ability to modulate specific biological pathways. For instance, the morpholine ring is a common pharmacophore found in FDA-approved drugs, which underscores the potential of this compound in medicinal chemistry. Additionally, its aniline derivative structure aligns with current trends in high-throughput screening and fragment-based drug design.

From a technical standpoint, CAS No. 1337604-04-2 exhibits favorable physicochemical properties, including moderate solubility in organic solvents and stability under standard laboratory conditions. These characteristics make it a reliable building block for multi-step synthetic routes. Recent publications have highlighted its use in the preparation of heterocyclic compounds, which are pivotal in developing new agrochemicals and functional materials. The compound’s electron-rich aromatic system also makes it a candidate for photoactive materials, a hot topic in renewable energy research.

In the context of green chemistry, N,N-diethyl-4-(morpholin-3-yl)aniline has been evaluated for its compatibility with sustainable synthesis methods. With the global push toward environmentally friendly processes, researchers are optimizing its production using catalytic reactions and biodegradable solvents. This aligns with the broader industry shift toward reducing carbon footprints and minimizing hazardous waste. Such advancements are frequently searched by professionals seeking eco-friendly chemical alternatives.

The compound’s nomenclature, N,N-diethyl-4-(morpholin-3-yl)aniline, often leads to queries about its IUPAC naming conventions and structural isomers. These topics are popular among chemistry students and early-career researchers, reflecting the demand for accessible educational resources. Furthermore, its CAS registry number (1337604-04-2) is a critical identifier for procurement and regulatory compliance, making it a frequent search term in chemical databases and supply chain platforms.

Looking ahead, the applications of N,N-diethyl-4-(morpholin-3-yl)aniline are expected to expand, particularly in nanotechnology and electronic materials. Its potential role in organic semiconductors and conductive polymers is an area of active investigation, driven by the demand for lightweight, flexible electronics. As industries prioritize innovation in material science, this compound could play a pivotal role in next-generation technologies.

In summary, N,N-diethyl-4-(morpholin-3-yl)aniline (CAS No. 1337604-04-2) is a multifaceted compound with broad relevance across scientific disciplines. Its structural features, synthetic versatility, and alignment with contemporary research trends make it a valuable subject of study. Whether for drug development, sustainable chemistry, or advanced materials, this compound continues to inspire innovation and discovery.

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